2-amino-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-1,3-naphthalenedicarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-1,3-naphthalenedicarbonitrile, also known as AMT, is a chemical compound that belongs to the class of naphthalene derivatives. It has been studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
The mechanism of action of 2-amino-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-1,3-naphthalenedicarbonitrile involves its agonistic effects on the 5-HT2A receptor and its affinity for the dopamine transporter. The activation of the 5-HT2A receptor by this compound leads to the release of various neurotransmitters such as dopamine, norepinephrine, and acetylcholine. This results in the modulation of various neurological processes such as mood, cognition, and perception. The affinity of this compound for the dopamine transporter leads to the inhibition of dopamine reuptake, which results in an increase in the concentration of dopamine in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of various neurotransmitters such as dopamine, norepinephrine, and acetylcholine. This results in the modulation of various neurological processes such as mood, cognition, and perception. This compound has also been shown to have an affinity for the dopamine transporter, which leads to the inhibition of dopamine reuptake, resulting in an increase in the concentration of dopamine in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 2-amino-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-1,3-naphthalenedicarbonitrile in lab experiments is its high yield and cost-effectiveness. It is also relatively easy to synthesize, making it a convenient compound to work with. However, one limitation of using this compound in lab experiments is its potential for abuse. It is important to handle this compound with care and to follow appropriate safety protocols.
Future Directions
There are several future directions for the study of 2-amino-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-1,3-naphthalenedicarbonitrile. One potential direction is the investigation of its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Another direction is the study of its effects on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, further research could be conducted to investigate the potential for the development of new compounds based on the structure of this compound.
Synthesis Methods
The synthesis of 2-amino-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-1,3-naphthalenedicarbonitrile involves the reaction of 4-methoxybenzaldehyde with 2-nitrobenzaldehyde in the presence of ammonium acetate and acetic acid to form this compound. The yield of this reaction is relatively high, making it a cost-effective method for producing this compound.
Scientific Research Applications
2-amino-4-(4-methoxyphenyl)-5,6,7,8-tetrahydro-1,3-naphthalenedicarbonitrile has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have agonistic effects on the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, cognition, and perception. This compound has also been shown to have an affinity for the dopamine transporter, which is a protein that regulates the concentration of dopamine in the brain. This makes it a potential candidate for studying the role of dopamine in various neurological disorders such as Parkinson's disease and schizophrenia.
properties
IUPAC Name |
2-amino-4-(4-methoxyphenyl)-5,6,7,8-tetrahydronaphthalene-1,3-dicarbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O/c1-23-13-8-6-12(7-9-13)18-15-5-3-2-4-14(15)16(10-20)19(22)17(18)11-21/h6-9H,2-5,22H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZWLMGINFLARSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(C(=C(C3=C2CCCC3)C#N)N)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.